2-(1-naphthyl)-5-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}pyrazolo[1,5-a]pyrazin-4(5H)-one

• CAS RN: 1207004-18-9
• Molecular Formula: C23H15N5O2S
• Molecular Weight: 425.47
• IUPAC Name: 2-naphthalen-1-yl-5-[(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methyl]pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C23H15N5O2S/c29-23-19-13-18(17-8-3-6-15-5-1-2-7-16(15)17)25-28(19)11-10-27(23)14-21-24-22(26-30-21)20-9-4-12-31-20/h1-13H,14H2
• InChI Key: VRGBVQWINUXLKR-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC=C2C3=NN4C=CN(C(=O)C4=C3)CC5=NC(=NO5)C6=CC=CS6
• solubility: not available

Description

2-(1-naphthyl)-5-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}pyrazolo[1,5-a]pyrazin-4(5H)-one is a useful research compound. Its molecular formula is C23H15N5O2S and its molecular weight is 425.47. The purity is usually 95%.
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Scientific Research Applications

Novel Syntheses and Antimicrobial Agents

• Research has explored the synthesis of various naphthyl and thiophene-containing compounds, demonstrating their potential as antimicrobial agents. For example, El-Gaby et al. (2000) reported on the synthesis of dibenzo[c,f]chromenes and thieno[3,4-d]naphtho[2,1-b]pyranones with in vitro antimicrobial activities (El-Gaby, Zahran, Ismail, & Ammar, 2000).

Computational and Pharmacological Evaluation

• The computational and pharmacological potentials of oxadiazole and pyrazole derivatives have been evaluated for their toxicity, tumor inhibition, and anti-inflammatory actions. Faheem (2018) conducted docking studies and assessed the compounds for their pharmacological potentials, highlighting the versatility of these frameworks in drug discovery (Faheem, 2018).

Anticancer Evaluation

• Compounds bearing naphthyl groups have been synthesized and evaluated for their anticancer properties. Gouhar and Raafat (2015) prepared and tested several naphthyl-containing compounds, demonstrating their potential in anticancer applications (Gouhar & Raafat, 2015).

Antioxidant Activity

• Taha (2012) explored the antioxidant activities of heterocycles derived from 2-acetylnaphthalene, indicating the therapeutic potential of naphthyl-containing compounds in oxidative stress-related conditions (Taha, 2012).

Cytotoxicity and Antimicrobial Activities

• Synthesized compounds with naphthyl moieties have also been studied for their cytotoxicity against various cancer cell lines and antimicrobial efficacy, showcasing the broad biological relevance of these chemical frameworks. For instance, Desai, Pandya, and Vaja (2017) synthesized compounds bearing benzimidazole and pyrazoline motifs, with some demonstrating significant antimicrobial activity (Desai, Pandya, & Vaja, 2017).